2-methylphenyl (2,5-dichlorophenoxy)acetate

• IUPAC Name: (2-methylphenyl) 2-(2,5-dichlorophenoxy)acetate
• InChI: InChI=1S/C15H12Cl2O3/c1-10-4-2-3-5-13(10)20-15(18)9-19-14-8-11(16)6-7-12(14)17/h2-8H,9H2,1H3
• InChI Key: WIEYUQLRIMOMMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(=O)COC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H12Cl2O3
• Molecular Weight: 311.2 g/mol

Description

2-methylphenyl (2,5-dichlorophenoxy)acetate, also known as dicamba, is a herbicide that is widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most popular herbicides in the world. Dicamba is known for its effectiveness in controlling weeds and its low toxicity to humans and animals.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is a synthetic auxin, which means that it mimics the action of the natural plant hormone auxin. Dicamba binds to the auxin receptor in the plant cell, causing an uncontrolled growth response. This leads to the death of the plant.
Biochemical and Physiological Effects:
Dicamba has low toxicity to humans and animals, but can cause skin and eye irritation. It is rapidly metabolized and excreted from the body. In plants, 2-methylphenyl (2,5-dichlorophenoxy)acetate can cause a range of physiological effects, including leaf curling, stem twisting, and abnormal growth patterns.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying plant growth and development in the laboratory. It can be used to induce specific growth responses in plants, and can be used to study the effects of plant hormones on plant growth. However, 2-methylphenyl (2,5-dichlorophenoxy)acetate can be difficult to work with due to its volatility and potential for off-target effects.

Future Directions

There are several areas of future research for 2-methylphenyl (2,5-dichlorophenoxy)acetate. One area of interest is the development of this compound-resistant crops. This would allow farmers to use this compound as a herbicide without harming their crops. Another area of interest is the development of new herbicides that work by different mechanisms than this compound. This would help to prevent the development of weed resistance to this compound. Finally, there is ongoing research into the potential use of this compound as a chemotherapeutic agent for cancer treatment.

Synthesis Methods

Dicamba can be synthesized using a variety of methods, including the reaction of 2,5-dichlorophenol with methyl chloroacetate in the presence of a base. The resulting product is then hydrolyzed to yield 2-methylphenyl (2,5-dichlorophenoxy)acetate. Other methods include the reaction of 2,5-dichlorophenol with chloroacetic acid in the presence of a base, or the reaction of 2,5-dichlorophenol with chloroacetyl chloride in the presence of a base.

Scientific Research Applications

Dicamba has been extensively studied for its use as a herbicide in agriculture. It has been shown to be effective in controlling a wide range of broadleaf weeds, including those that are resistant to other herbicides. In addition to its use in agriculture, 2-methylphenyl (2,5-dichlorophenoxy)acetate has also been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro, and may have potential as a chemotherapeutic agent.